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Compound of Interest

Compound Name: Fluoromethane

CAS No.: 51311-17-2

Cat. No.: B3426207 Get Quote

Executive Summary & Scope
Fluoromethane (Methyl Fluoride, CH3F) is a critical reagent in organic synthesis (methylation),

semiconductor plasma etching, and radiopharmaceutical development (specifically Carbon-11

labeling for PET imaging). Despite its utility, it presents a dual-hazard profile as an extremely

flammable gas and a liquefied gas under high pressure.[1]

This Application Note provides a rigorous, field-validated framework for the safe storage,

transfer, and experimental utilization of Fluoromethane. Unlike generic safety sheets, this

guide focuses on the causality of hazards and the engineering controls required to mitigate

them in a research environment.

Physicochemical & Hazard Profile
Understanding the physical properties of CH3F is the first line of defense. The low boiling point

and high vapor pressure dictate that it must be handled as a gas or cryogenic liquid, never as a

pourable liquid at room temperature.

Table 1: Critical Physicochemical Data
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Property Value Operational Implication

CAS Number 593-53-3 Unique Identifier

Physical State
Gas (Liquefied under

pressure)

Requires pressure-rated

stainless steel lines.[2]

Boiling Point -78.4 °C (194.8 K)

Gas at ambient temp; requires

cryo-trapping for condensation.

[2]

Vapor Pressure ~33 bar (478 psig) at 20 °C

High cylinder pressure;

regulator failure can be

catastrophic.[2]

Flammability (LEL) ~5.6% (vol in air)
Low concentration required for

explosion.[2]

Auto-ignition Temp 450 °C
Avoid hot plates/heating

mantles near gas lines.[2]

Molecular Weight 34.03 g/mol

Slightly heavier than air

(Density ~1.44 g/L);

accumulates in low spots.[2][3]

Critical Insight: The Lower Explosive Limit (LEL) of 5.6% means that a minor leak in a poorly

ventilated fume hood can rapidly reach explosive concentrations.

Safety Engineering & Risk Assessment
The primary risk with Fluoromethane is not just fire, but flashback explosion traveling up gas

lines into the cylinder.

The Logic of Control
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We utilize a "Defense in Depth" strategy. We do not rely on a single failure point (e.g., a fume

hood). We engineer the system so that a failure (e.g., a leak) does not result in a catastrophe

(e.g., explosion).

Diagram 1: Risk Assessment & Mitigation Logic

Hazard: CH3F Release

Ignition Source
(Spark/Heat)

Leak + Spark

Engineering Control:
Fume Hood & Neg Pressure

Containment

Process Control:
Flashback Arrestor

Flame Propagation

Explosion/Fire

No Controls

Safe Venting

Dilution < LEL

Stops Flame Front

Purge Protocol:
Inert Gas (N2/Ar) Flush

Removes O2 Pre-Run

Prevents Mixture

Click to download full resolution via product page

Caption: Logical flow of hazard mitigation. Note that Flashback Arrestors and Inert Gas Purging

are critical barriers preventing the "Hazard" from becoming an "Outcome_Fail".
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Storage Protocols
Proper storage prevents the "Hazard" node in the diagram above from ever activating.

Cylinder Segregation: Store CH3F cylinders in a dedicated flammable gas cabinet. Strictly

segregate from oxidizing gases (Oxygen, Nitrous Oxide) by at least 20 feet or a non-

combustible barrier.

Temperature Control: Store below 50°C (122°F). High ambient temperatures exponentially

increase internal cylinder pressure.

Valve Protection: Keep the protective cap on at all times when not in use. The valve is the

weakest point of the vessel.

Leak Detection: Install continuous flammable gas monitoring (set to alarm at 10% LEL) in the

storage area.

Operational Protocol: Gas Transfer & Synthesis
This protocol describes the safe delivery of CH3F gas from a cylinder to a reaction vessel. This

is common in methylation reactions or radiochemical synthesis.

Required Hardware
Regulator: Stainless steel, dual-stage regulator. CGA 350 connection (standard for

flammable gases like CH3F, H2, CO).

Tubing: 316 Stainless Steel (preferred) or Teflon (PTFE). Do not use Tygon or latex, which

can degrade or permeate the gas.

Flashback Arrestor: Installed immediately downstream of the regulator.

Check Valve: Installed upstream of the reaction vessel to prevent liquid backflow into the gas

line.

Step-by-Step Procedure
Phase A: System Preparation
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Secure Cylinder: Strap the cylinder to a fixed support within a ventilated enclosure.

Inspect Connections: Ensure the CGA 350 washer is in place. Tighten the nut using a non-

sparking wrench.

Leak Check: Pressurize the lines with inert gas (Nitrogen/Argon) first. Apply "Snoop" or

soapy water to joints. Zero bubbles allowed.

Phase B: The Purge (Critical for Safety) Why? Air (Oxygen) + CH3F = Bomb. We must remove

air before introducing fuel.

Connect an inert gas line (N2) to the manifold.

Flush the entire transfer line for 5 minutes.

Vent the N2 into the back of the fume hood.

Phase C: Reaction & Trapping

Cryogenic Trapping (Optional but Common): If the reaction requires liquid CH3F, pass the

gas stream through a cold finger submerged in a dry ice/acetone bath (-78°C) or liquid

nitrogen (carefully controlled). CH3F will condense (BP -78.4°C).

Flow Initiation: Open the cylinder valve slowly. Set the regulator delivery pressure (typically <

5-10 psi for glass reactions).

Reaction: Bubble the gas into the reaction mixture.

Note: Ensure the system is open to a bubbler/vent. Never heat a closed system containing

CH3F.

Phase D: Termination

Close the cylinder valve.[4]

Allow the line to bleed down.

Purge again with Nitrogen to remove residual CH3F from the lines before disconnecting.
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Diagram 2: Experimental Manifold Setup
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Caption: Standard gas manifold for CH3F. The 3-way valve allows for N2 purging of the lines

before and after CH3F flow, a critical safety step.

Emergency Procedures
Scenario: Leaking Gas Fire
Protocol:

DO NOT EXTINGUISH the flame unless the leak can be stopped immediately.

Reasoning: If you extinguish the flame but the gas continues to leak, it will accumulate,

mix with air, and eventually reignite, causing a massive vapor cloud explosion (VCE). A

burning jet is safer than an accumulating cloud.

Evacuate the area immediately.

Shut off supply remotely if a solenoid valve system is installed (recommended for high-risk

labs).

Cool adjacent cylinders with water spray from a distance to prevent Boiling Liquid Expanding

Vapor Explosion (BLEVE).

Scenario: Inhalation/Exposure[4]
Remove victim to fresh air immediately (wear SCBA if entering the zone).

Administer Oxygen if breathing is difficult.
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Seek Medical Attention: High concentrations act as a narcotic and asphyxiant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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